Cas no 1171168-32-3 (1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea)

• Product Name: 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea
• CAS No: 1171168-32-3
• MF: C₁₇H₂₄N₆O₂
• MW: 344.411462783813
• CID: 6532703
• Update Time: 2025-07-16

1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea
• 1-cyclohexyl-3-[2-(5,6-dimethyl-4-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]urea

• Inchi： 1S/C17H24N6O2/c1-10-9-14(20-17(25)19-13-7-5-4-6-8-13)23(22-10)16-18-12(3)11(2)15(24)21-16/h9,13H,4-8H2,1-3H3,(H,18,21,24)(H2,19,20,25)
• InChI Key： RYNCHNNIGJCNKA-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1)C(NC1=CC(C)=NN1C1NC(C)=C(C)C(=O)N=1)=O

Additional information on 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea

Introduction to 1-Cyclohexyl-3-1-(4,5-Dimethyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)-3-Methyl-1H-Pyrazol-5-Ylurea (CAS No. 1171168-32-3)

1-Cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea (CAS No. 1171168-32-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a unique structural framework that includes a cyclohexyl group, a pyrimidine moiety, and a pyrazole ring. The combination of these functional groups endows the compound with a diverse range of biological activities and potential therapeutic applications.

The pyrimidine and pyrazole rings are well-known for their roles in various biological processes. Pyrimidines are essential components of nucleic acids and are involved in numerous cellular functions, including DNA replication and repair. Pyrazoles, on the other hand, are known for their anti-inflammatory, analgesic, and antipyretic properties. The presence of these rings in the structure of 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea suggests that it may exhibit similar biological activities.

The cyclohexyl group is a saturated cyclic hydrocarbon that can influence the compound's solubility and lipophilicity. These properties are crucial for determining the compound's bioavailability and its ability to cross biological membranes. The methyl groups attached to the pyrazole ring further modulate the compound's electronic properties and can affect its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential therapeutic applications of 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylurea. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have indicated that 1-cyclohexyl-3-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-ylyrea exhibits inhibitory effects against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve interference with viral replication processes, making it a promising candidate for further development as an antiviral agent.

In addition to its anti-inflammatory and antiviral properties, 1-cyclohexyl-3-{[4,5-dimethylpyrimidinone(2)]methyl}-3-methylpyrazole(5)urea has also been investigated for its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The exact mechanism by which it exerts these effects is still under investigation, but it is believed to involve modulation of cell signaling pathways and inhibition of angiogenesis.

The pharmacokinetic profile of 1-cyclohexyl-{[4,5-dimethylpyrimidinone(2)]methyl}-3-methylpyrazole(5)urea has also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties suggest that it could be administered orally as a therapeutic agent without requiring frequent dosing.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of 1-cyclohexyl-{[4,5-dimethylpyrimidinone(2)]methyl}-3-methylpyrazole(5)urea in humans. Preclinical studies are ongoing to evaluate its toxicity profile and identify any potential side effects. Clinical trials will be essential to determine its therapeutic window and optimal dosing regimens.

In conclusion, 1-cyclohexyl-{[4,5-dimethylpyrimidinone(2)]methyl}-3-methylpyrazole(5)urea (CAS No. 1171168-32-3) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an exciting candidate for further development in the fields of medicinal chemistry and pharmaceutical research. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from researchers and clinicians alike.